N-(4-(2-((4-chlorophenethyl)amino)-2-oxoethyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[2-[2-(4-chlorophenyl)ethylamino]-2-oxoethyl]-1,3-thiazol-2-yl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C19H17ClN4O3S/c20-13-5-3-12(4-6-13)7-9-21-16(25)10-14-11-28-19(23-14)24-18(27)15-2-1-8-22-17(15)26/h1-6,8,11H,7,9-10H2,(H,21,25)(H,22,26)(H,23,24,27)
• InChI Key: GDTZXCDADHGBRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C(=C1)C(=O)NC2=NC(=CS2)CC(=O)NCCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H17ClN4O3S
• Molecular Weight: 416.9 g/mol

Description

N-(4-(2-((4-chlorophenethyl)amino)-2-oxoethyl)thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H17ClN4O3S and its molecular weight is 416.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

This compound is part of a broader class of chemicals that have been synthesized for various scientific applications, including the study of their biological activities. The compound's structure suggests it might be involved in research related to heterocyclic chemistry, a field that explores compounds with rings containing atoms of at least two different elements as members of the ring(s). Such compounds often exhibit significant biological activity, making them of interest for the development of new therapeutic agents.

One study related to the broader chemical family includes the synthesis and biological evaluation of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers. This research demonstrated the compounds' high efficiency in in vitro screenings for antioxidant, antitumor activities against the Ehrlich ascites carcinoma cell line, and antimicrobial activity against various pathogenic bacteria and fungi. The study illustrates the potential of thiazole-containing compounds in various life applications, including their use in creating sterile and/or biologically active fabrics (Khalifa et al., 2015).

Another area of research includes the synthesis of new 2,5-diamino-1,3-thiazole and 2-thiohydantoin derivatives by condensation of N-(2-Aryl-1-chloro-2-oxoethyl) carboxamides with thioureas, showcasing the compound's role in the development of new heterocyclic compounds with potential biological activities (Balya et al., 2008).